Cas no 1249271-11-1 (1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole)

• Product Name: 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole
• CAS No: 1249271-11-1
• MF: C₁₁H₁₁IN₂O
• MW: 314.122314691544
• CID: 5158029
• Update Time: 2026-03-04

1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole
• 1-[2-(4-iodophenoxy)ethyl]pyrazole

• Inchi： 1S/C11H11IN2O/c12-10-2-4-11(5-3-10)15-9-8-14-7-1-6-13-14/h1-7H,8-9H2
• InChI Key： QYKRLFQLOFRXPB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCCN1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• XLogP3: 2.5
• Topological Polar Surface Area: 27

Additional information on 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole

Recent Advances in the Study of 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole (CAS: 1249271-11-1)

The compound 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole (CAS: 1249271-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazole core and iodophenoxyethyl side chain, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research involves the optimization of synthetic routes for 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity and stability of the compound, which is critical for further pharmacological evaluations.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole exhibits selective inhibition of JAK2 kinases, suggesting its applicability in treating myeloproliferative disorders. The compound's unique structural features contribute to its binding affinity and selectivity, making it a promising candidate for further development.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole with its biological targets. These studies, combined with experimental data, have identified key modifications that could enhance its pharmacokinetic properties, such as improved bioavailability and reduced off-target effects. Researchers are now exploring derivatives of this compound to optimize its therapeutic index.

Despite these promising findings, challenges remain in translating 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation strategies need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 1-[2-(4-Iodophenoxy)ethyl]-1H-pyrazole (CAS: 1249271-11-1) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations, paving the way for its eventual clinical use.